4-[6-(4-methylphenoxy)hexyl]morpholine

• IUPAC Name: 4-[6-(4-methylphenoxy)hexyl]morpholine
• InChI: InChI=1S/C17H27NO2/c1-16-6-8-17(9-7-16)20-13-5-3-2-4-10-18-11-14-19-15-12-18/h6-9H,2-5,10-15H2,1H3
• InChI Key: VBJGIXIXHLTQHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCCCCN2CCOCC2
• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol

Description

4-[6-(4-Methylphenoxy)Hexyl]Morpholine is a morpholine derivative characterized by a hexyl chain linking the morpholine ring to a 4-methylphenoxy group. This structure combines the electron-rich aromatic phenoxy group with the polar morpholine moiety, influencing its physicochemical and biological properties. Morpholine derivatives are widely explored in pharmaceuticals and agrochemicals due to their versatility in hydrogen bonding, steric interactions, and membrane permeability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of 4-[6-(4-methylphenoxy)hexyl]morpholine with related morpholine derivatives:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Activities	Applications/Findings
4-[6-(4-Methylphenoxy)Hexyl]Morpholine	4-Methylphenoxy, hexyl linker	~321.43 (calculated)	High lipophilicity; potential CNS activity	Pharmaceuticals (hypothetical)
4-[(2-Fluoro-3-Methoxyphenyl)Methyl]Morpholine	2-Fluoro-3-methoxyphenylmethyl	~255.29	Enhanced polarity due to F and OCH₃ groups	Medicinal chemistry (e.g., antidepressants)
4-[2-(Methylsulphonyl)Phenyl]Morpholine	2-Methylsulphonylphenyl	241.31	Electron-withdrawing sulfonyl group	Agrochemicals, advanced R&D
4-(1-Oxohexyl)Morpholine	Hexanoyl (ketone) chain	185.27	Reactive ketone; moderate solubility	Industrial intermediates
4-[6-(2-Bromo-4,5-Dimethylphenoxy)Hexyl]Morpholine	2-Bromo-4,5-dimethylphenoxy, hexyl linker	370.32	Steric hindrance; halogenated aromatic group	Research (structural analog studies)

Key Observations:

• Electronic Effects: Electron-donating groups (e.g., methyl in 4-methylphenoxy) may improve stability and receptor binding compared to electron-withdrawing substituents (e.g., sulfonyl or bromo) .
• However, bromo- or sulfonyl-substituted analogs may prioritize agrochemical applications due to altered reactivity .

Stability and Reactivity

• Hydrolytic Stability: The ether linkage in the phenoxy group may confer greater stability compared to ester or ketone-containing derivatives (e.g., 4-(1-oxohexyl)morpholine) .